Cas no 1708-53-8 (Phosphoric acid,6-methyl-2-(1-methylethyl)-4-pyrimidinyl dipropyl ester)
1708-53-8 structure
Product Name:Phosphoric acid,6-methyl-2-(1-methylethyl)-4-pyrimidinyl dipropyl ester
CAS No:1708-53-8
MF:C14H25N2O4P
MW:316.33306479454
CID:150466
PubChem ID:134489
Update Time:2025-04-19
Phosphoric acid,6-methyl-2-(1-methylethyl)-4-pyrimidinyl dipropyl ester Chemical and Physical Properties
Names and Identifiers
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- Phosphoric acid,6-methyl-2-(1-methylethyl)-4-pyrimidinyl dipropyl ester
- (6-methyl-2-propan-2-ylpyrimidin-4-yl) dipropyl phosphate
- Phosphoric acid, 6-methyl-2-(1-methylethyl)-4-pyrimidinyl dipropyl ester
- 1708-53-8
- DTXSID90168946
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- Inchi: 1S/C14H25N2O4P/c1-6-8-18-21(17,19-9-7-2)20-13-10-12(5)15-14(16-13)11(3)4/h10-11H,6-9H2,1-5H3
- InChI Key: CYYWHTXLCIZUEV-UHFFFAOYSA-N
- SMILES: P(=O)(OCCC)(OCCC)OC1=CC(C)=NC(C(C)C)=N1
Computed Properties
- Exact Mass: 316.15535
- Monoisotopic Mass: 316.15519428g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 9
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 70.5Ų
Experimental Properties
- PSA: 70.54
Phosphoric acid,6-methyl-2-(1-methylethyl)-4-pyrimidinyl dipropyl ester Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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